Cas no 321695-57-2 (L002)
L002 structure
Product Name:L002
CAS No:321695-57-2
MF:C15H15NO5S
MW:321.348303079605
CID:2089577
PubChem ID:2221149
Update Time:2025-04-21
L002 Chemical and Physical Properties
Names and Identifiers
-
- L002
- 4-[O-[(4-Methoxyphenyl)sulfonyl]oxime]-2,6-dimethyl-2,5-cyclohexadiene-1,4-dione
- NSC764414
- GLXC-03473
- HY-100671
- [(3,5-dimethyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)amino] 4-methoxybenzenesulfonate
- BDBM50151658
- NSC 764414
- (3,5-DIMETHYL-4-OXOCYCLOHEXA-2,5-DIEN-1-YLIDENE)AMINO 4-METHOXYBENZENESULFONATE
- AKOS002262677
- L 002
- SR-01000239221-3
- E98659
- DA-54728
- AS-16551
- WMA69557
- NSC-764414
- SCHEMBL15299803
- CHEMBL3775671
- J-018664
- 4-(4-methoxyphenylsulfonyloxyimino)-2,6-dimethylcyclohexa-2,5-dienone
- 4-((((4-Methoxyphenyl)sulfonyl)oxy)imino)-2,6-dimethylcyclohexa-2,5-dien-1-one
- SR-01000239221
- CS-0019911
- MLS-0437249.0001
- [(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-methoxybenzenesulfonate
- L002(NSC764414)?
- SR-01000239221-1
- NCGC00354779-07
- (3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate
- 321695-57-2
-
- Inchi: 1S/C15H15NO5S/c1-10-8-12(9-11(2)15(10)17)16-21-22(18,19)14-6-4-13(20-3)5-7-14/h4-9H,1-3H3
- InChI Key: VEWFTYOFWIXCIO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(=O)(=O)O/N=C1\C=C(C)C(C(C)=C\1)=O
Computed Properties
- Exact Mass: 321.06709375g/mol
- Monoisotopic Mass: 321.06709375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 90.4Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
L002 Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:2-8°C
L002 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC8578-100 mg |
L002(NSC764414) |
321695-57-2 | >98% | 100mg |
$500.0 | 2022-02-28 | |
| DC Chemicals | DC8578-250 mg |
L002(NSC764414) |
321695-57-2 | >98% | 250mg |
$900.0 | 2022-02-28 | |
| DC Chemicals | DC8578-1 g |
L002(NSC764414) |
321695-57-2 | >98% | 1g |
$1900.0 | 2022-02-28 | |
| TRC | L002000-5mg |
L002 |
321695-57-2 | 5mg |
$87.00 | 2023-05-18 | ||
| TRC | L002000-10mg |
L002 |
321695-57-2 | 10mg |
$121.00 | 2023-05-18 | ||
| TRC | L002000-25mg |
L002 |
321695-57-2 | 25mg |
$253.00 | 2023-05-18 | ||
| MedChemExpress | HY-100671-10mM*1mLinDMSO |
L002 |
321695-57-2 | 99.02% | 10mM*1mLinDMSO |
¥1045 | 2023-07-26 | |
| MedChemExpress | HY-100671-5mg |
L002 |
321695-57-2 | 99.02% | 5mg |
¥950 | 2024-07-21 | |
| MedChemExpress | HY-100671-10mg |
L002 |
321695-57-2 | 99.02% | 10mg |
¥1390 | 2024-07-21 | |
| MedChemExpress | HY-100671-25mg |
L002 |
321695-57-2 | 99.02% | 25mg |
¥3150 | 2024-07-21 |
L002 Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
321695-57-2 (L002) Related Products
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- 321694-77-3(2,5-Cyclohexadiene-1,4-dione, 2-methyl-,4-[O-[(4-chlorophenyl)sulfonyl]oxime])
- 1831-69-2(4-{[(phenylsulfonyl)oxy]imino}cyclohexa-2,5-dien-1-one)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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